Cas no 106060-81-5 (Thymidine,3'-azido-3'-deoxy-, 5'-hexadecanoate)
106060-81-5 structure
Product Name:Thymidine,3'-azido-3'-deoxy-, 5'-hexadecanoate
CAS No:106060-81-5
MF:C26H43N5O5
MW:505.650126695633
CID:207170
PubChem ID:153849
Update Time:2025-04-19
Thymidine,3'-azido-3'-deoxy-, 5'-hexadecanoate Chemical and Physical Properties
Names and Identifiers
-
- Thymidine,3'-azido-3'-deoxy-, 5'-hexadecanoate
- [(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl hexadecanoate
- Thymidine, 3'-azido-3'-deoxy-, 5'-hexadecanoate
- DTXSID10147495
- 3'-Azido-3'-deoxythymidine 5'hexadecanoate
- 106060-81-5
- SCHEMBL15379708
-
- Inchi: 1S/C26H43N5O5/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-24(32)35-19-22-21(29-30-27)17-23(36-22)31-18-20(2)25(33)28-26(31)34/h18,21-23H,3-17,19H2,1-2H3,(H,28,33,34)/t21-,22+,23+/m0/s1
- InChI Key: BWLFDVURIJOONL-YTFSRNRJSA-N
- SMILES: O1[C@H](C[C@@H]([C@H]1COC(CCCCCCCCCCCCCCC)=O)N=[N+]=[N-])N1C(NC(C(C)=C1)=O)=O
Computed Properties
- Exact Mass: 505.32669
- Monoisotopic Mass: 505.326
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 36
- Rotatable Bond Count: 19
- Complexity: 796
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8
- Topological Polar Surface Area: 99.3Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 133.7
- LogP: 5.70096
Thymidine,3'-azido-3'-deoxy-, 5'-hexadecanoate Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
106060-81-5 (Thymidine,3'-azido-3'-deoxy-, 5'-hexadecanoate) Related Products
- 30516-87-1(Zidovudine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk